N-(2-Cyanoethyl)-2,2-bisfluoromethyl-6-nitro-2H-1-benzopyran-4-carboth ioamide
N-(2-Cyanoethyl)-2,2-bisfluoromethyl-6-nitro-2H-1-benzopyran-4-carboth ioamide
Brand Name:
Vulcanchem
CAS No.:
152661-13-7
VCID:
VC0132393
InChI:
InChI=1S/C14H11F2N3O3S/c1-18(6-2-5-17)13(23)11-8-14(15,16)22-12-4-3-9(19(20)21)7-10(11)12/h3-4,7-8H,2,6H2,1H3
SMILES:
CN(CCC#N)C(=S)C1=CC(OC2=C1C=C(C=C2)[N+](=O)[O-])(F)F
Molecular Formula:
C15H13F2N3O3S
Molecular Weight:
339.32 g/mol
N-(2-Cyanoethyl)-2,2-bisfluoromethyl-6-nitro-2H-1-benzopyran-4-carboth ioamide
CAS No.: 152661-13-7
Main Products
VCID: VC0132393
Molecular Formula: C15H13F2N3O3S
Molecular Weight: 339.32 g/mol
| CAS No. | 152661-13-7 |
|---|---|
| Product Name | N-(2-Cyanoethyl)-2,2-bisfluoromethyl-6-nitro-2H-1-benzopyran-4-carboth ioamide |
| Molecular Formula | C15H13F2N3O3S |
| Molecular Weight | 339.32 g/mol |
| IUPAC Name | N-(2-cyanoethyl)-2,2-difluoro-N-methyl-6-nitrochromene-4-carbothioamide |
| Standard InChI | InChI=1S/C14H11F2N3O3S/c1-18(6-2-5-17)13(23)11-8-14(15,16)22-12-4-3-9(19(20)21)7-10(11)12/h3-4,7-8H,2,6H2,1H3 |
| Standard InChIKey | LKUDLWNQCZSCQW-UHFFFAOYSA-N |
| SMILES | CN(CCC#N)C(=S)C1=CC(OC2=C1C=C(C=C2)[N+](=O)[O-])(F)F |
| Canonical SMILES | CN(CCC#N)C(=S)C1=CC(OC2=C1C=C(C=C2)[N+](=O)[O-])(F)F |
| Synonyms | KC 399 KC-399 N-(2-cyanoethyl)-2,2-bisfluoromethyl-6-nitro-2H-1-benzopyran-4-carbothioamide |
| PubChem Compound | 148373 |
| Last Modified | Nov 11 2021 |
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